Cas no 55925-50-3 (2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid)

• Product Name: 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid
• CAS No: 55925-50-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6423771
• PubChem ID: 12312757
• Update Time: 2025-06-09

2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid
• DTXSID40487412
• SCHEMBL5654853
• 27954-14-9
• 2-[(3R,4S)-3-ethenylpiperidin-4-yl]acetic acid
• EN300-20702183
• [(3R,4S)-3-Ethenylpiperidin-4-yl]acetic acid
• 55925-50-3
• 4-Piperidineacetic acid, 3-ethenyl-, (3R,4S)-rel-

• Inchi： 1S/C9H15NO2/c1-2-7-6-10-4-3-8(7)5-9(11)12/h2,7-8,10H,1,3-6H2,(H,11,12)/t7-,8-/m0/s1
• InChI Key： LIVUROBUFZRFQU-YUMQZZPRSA-N
• SMILES： N1CC[C@@H](CC(O)=O)[C@@H](C=C)C1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 312.0±25.0 °C(Predicted)
• pka: 4.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid

Recent Advances in the Study of 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid (CAS: 55925-50-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid (CAS: 55925-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its piperidine core and ethenyl substituent make it a versatile scaffold for the development of compounds targeting neurological disorders, particularly those involving neurotransmitter modulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of dopamine receptor ligands, suggesting potential applications in Parkinson's disease treatment.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid have been particularly noteworthy. Researchers have developed more efficient catalytic systems that improve both yield and enantiomeric purity, addressing previous challenges in large-scale production. These methodological improvements, reported in recent issues of Organic Process Research & Development, have significant implications for the compound's commercial viability.

Pharmacological investigations have revealed that derivatives of 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid exhibit promising activity against various biological targets. In particular, its structural analogs have shown inhibitory effects on specific enzymes involved in inflammatory pathways, as documented in a 2024 Nature Chemical Biology publication. This finding opens new avenues for developing anti-inflammatory therapeutics with potentially fewer side effects than current options.

Ongoing clinical research is exploring the safety profile and pharmacokinetic properties of 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid derivatives. Preliminary results from Phase I trials indicate favorable absorption characteristics and metabolic stability, though further studies are needed to fully assess therapeutic potential. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS-targeted drug development.

Looking forward, the scientific community anticipates that 2-(3R,4S)-3-ethenylpiperidin-4-ylacetic acid will continue to serve as an important building block in medicinal chemistry. Its structural features offer multiple points for modification, enabling the creation of diverse compound libraries for high-throughput screening. Future research directions likely include optimization of its physicochemical properties and exploration of combination therapies with existing pharmaceutical agents.